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Compound of Interest

Compound Name: Ro 64-0802

Cat. No.: B1663640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Ro 64-0802, also known as oseltamivir carboxylate. Ro 64-0802 is the active metabolite of the

antiviral medication oseltamivir (Tamiflu®) and functions as a selective inhibitor of the influenza

virus neuraminidase.[1][2] While it is a pharmacologically active compound, extensive safety

data indicates a high safety margin.[3] This document outlines the appropriate personal

protective equipment (PPE), handling procedures, and disposal plans for laboratory settings.

Hazard Assessment and Occupational Safety
Ro 64-0802 is not classified as a hazardous substance according to the Globally Harmonized

System (GHS).[1] Nonclinical studies have shown that it is not genotoxic or carcinogenic.[3]

Therefore, the stringent containment protocols required for highly potent active pharmaceutical

ingredients (HPAPIs) are not necessary for the routine handling of this compound. The

following recommendations are based on standard laboratory safety practices for non-

hazardous chemical compounds.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Ro 64-0802 in a

laboratory setting.
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PPE Category Specification Purpose

Hand Protection Nitrile or latex gloves Prevent direct skin contact.

Eye Protection
Safety glasses with side

shields or safety goggles

Protect eyes from accidental

splashes or aerosol

generation.

Body Protection Standard laboratory coat
Protect skin and personal

clothing from contamination.

Respiratory Protection
Not generally required for

standard handling

May be considered if there is a

risk of significant aerosol

generation.

Experimental Protocols: Handling and Disposal
Workflow
Adherence to a structured workflow is critical for ensuring safety and maintaining the integrity of

experimental procedures. The following diagram illustrates the recommended step-by-step

process for handling and disposing of Ro 64-0802.
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Workflow for Handling and Disposal of Ro 64-0802

Preparation

Handling

Decontamination and Cleanup

Waste Disposal

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare a Clean and
Designated Workspace

Weighing and Aliquoting
(Use a chemical fume hood if generating dust or aerosols)

Solution Preparation

Decontaminate Workspace
(e.g., with 70% ethanol)

Remove and Dispose of PPE Properly

Solid Waste
(e.g., contaminated consumables)

Dispose in designated chemical waste.

Liquid Waste
(e.g., unused solutions)

Dispose in designated chemical waste container.

Final Disposal
Follow institutional and local regulations for chemical waste.

Click to download full resolution via product page

Handling and Disposal Workflow for Ro 64-0802
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Detailed Methodologies
Receiving and Storage:

Upon receipt, verify the container integrity.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Weighing and Solution Preparation:

Perform all weighing and initial dilutions in a chemical fume hood if the material is a powder

to minimize inhalation risk.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid compound.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area with a suitable detergent and water.

Disposal Plan:

Dispose of all waste materials, including contaminated PPE and unused solutions, in

accordance with institutional, local, and national regulations for chemical waste. While some

safety data sheets suggest that small quantities may be disposed of with household waste, it

is best practice in a research setting to treat all chemical waste as such.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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